Cas no 952818-36-9 (N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide)

N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a 2,5-dimethoxyphenyl group and a thiophene-acetamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecules due to the oxadiazole ring's known pharmacological properties. The presence of methoxy and thiophene groups may enhance binding affinity and selectivity in target interactions. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound's stability and defined reactivity profile support its use in research applications, including enzyme inhibition studies or as a precursor for novel therapeutic agents.
N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide structure
952818-36-9 structure
Product Name:N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide
CAS No:952818-36-9
MF:C16H15N3O4S
MW:345.373002290726
CID:6174743
PubChem ID:16854272
Update Time:2025-10-29

N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide
    • N-(5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide
    • AKOS024650589
    • 952818-36-9
    • N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylacetamide
    • N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
    • F2473-0145
    • Inchi: 1S/C16H15N3O4S/c1-21-10-5-6-13(22-2)12(8-10)15-18-19-16(23-15)17-14(20)9-11-4-3-7-24-11/h3-8H,9H2,1-2H3,(H,17,19,20)
    • InChI Key: SQMNKDIVDSWCHT-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CC(NC1=NN=C(C2C=C(C=CC=2OC)OC)O1)=O

Computed Properties

  • Exact Mass: 345.07832714g/mol
  • Monoisotopic Mass: 345.07832714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 115Ų

N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2473-0145-2μmol
N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
952818-36-9 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2473-0145-5μmol
N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
952818-36-9 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2473-0145-10μmol
N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
952818-36-9 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2473-0145-20μmol
N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
952818-36-9 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2473-0145-1mg
N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
952818-36-9 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2473-0145-2mg
N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
952818-36-9 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2473-0145-3mg
N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
952818-36-9 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2473-0145-4mg
N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
952818-36-9 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2473-0145-5mg
N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
952818-36-9 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2473-0145-10mg
N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
952818-36-9 90%+
10mg
$79.0 2023-05-16

Additional information on N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide (CAS No. 952818-36-9)

In the realm of organic chemistry and pharmaceutical research, N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide (CAS No. 952818-36-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its 1,3,4-oxadiazole core and thiophene moiety, is a subject of ongoing research in drug discovery and material science. Its molecular architecture, combining dimethoxyphenyl and acetamide functionalities, offers a versatile scaffold for designing novel bioactive molecules.

The 1,3,4-oxadiazole ring, a key component of this compound, is known for its electron-withdrawing properties and stability, making it a popular choice in medicinal chemistry. Researchers have explored its role in modulating enzyme activity and receptor binding, particularly in the context of neurodegenerative diseases and metabolic disorders. The inclusion of a thiophene group further enhances the compound's potential for heterocyclic interactions, which are crucial for targeting specific biological pathways.

Recent studies highlight the growing interest in N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide as a candidate for small-molecule therapeutics. Its ability to interact with protein kinases and G-protein-coupled receptors (GPCRs) has sparked investigations into its efficacy for treating inflammatory conditions and chronic pain. These attributes align with current trends in precision medicine, where tailored molecular designs are prioritized for improved therapeutic outcomes.

From a synthetic perspective, the compound's CAS No. 952818-36-9 serves as a critical identifier for researchers and manufacturers. Its synthesis often involves multi-step reactions, including cyclization and amide coupling, to achieve the desired purity and yield. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to validate its structural integrity, ensuring compliance with pharmaceutical standards.

Beyond biomedical applications, N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide has also been explored in material science. Its conjugated system and aromaticity make it a promising candidate for organic electronics, such as OLEDs and sensors. This dual applicability underscores its versatility and relevance in cutting-edge research.

As the scientific community continues to unravel the potential of CAS No. 952818-36-9, questions about its structure-activity relationships (SAR) and toxicity profiles remain areas of active investigation. Collaborative efforts between chemists, biologists, and computational researchers are essential to fully harness its capabilities. For those seeking deeper insights, resources like PubMed and Reaxys provide extensive literature on its properties and applications.

In summary, N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide represents a compelling example of modern heterocyclic chemistry. Its multifaceted utility in drug development and advanced materials positions it as a compound of enduring interest, reflecting the dynamic interplay between molecular design and real-world innovation.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.